Cas no 2361813-14-9 (Tert-butyl 3-[2-[methyl(prop-2-enoyl)amino]acetyl]-1,3-diazinane-1-carboxylate)

• Product Name: Tert-butyl 3-[2-[methyl(prop-2-enoyl)amino]acetyl]-1,3-diazinane-1-carboxylate
• CAS No: 2361813-14-9
• MF: C₁₅H₂₅N₃O₄
• MW: 311.376703977585
• CID: 6075789
• PubChem ID: 145905460
• Update Time: 2025-06-08

Tert-butyl 3-[2-[methyl(prop-2-enoyl)amino]acetyl]-1,3-diazinane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Z3208604568
• 2361813-14-9
• EN300-26578492
• Tert-butyl 3-[2-[methyl(prop-2-enoyl)amino]acetyl]-1,3-diazinane-1-carboxylate
• tert-butyl 3-[2-(N-methylprop-2-enamido)acetyl]-1,3-diazinane-1-carboxylate

• Inchi： 1S/C15H25N3O4/c1-6-12(19)16(5)10-13(20)17-8-7-9-18(11-17)14(21)22-15(2,3)4/h6H,1,7-11H2,2-5H3
• InChI Key： MRGYAHMBNXGMAS-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CN(C(CN(C(C=C)=O)C)=O)CCC1)=O

Computed Properties

• Exact Mass: 311.18450629g/mol
• Monoisotopic Mass: 311.18450629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 70.2Ų

Additional information on Tert-butyl 3-[2-[methyl(prop-2-enoyl)amino]acetyl]-1,3-diazinane-1-carboxylate

Tert-butyl 3-[2-[methyl(prop-2-enoyl)amino]acetyl]-1,3-diazinane-1-carboxylate: A Comprehensive Overview

The compound with CAS No 2361813-14-9, known as Tert-butyl 3-[2-[methyl(prop-2-enoyl)amino]acetyl]-1,3-diazinane-1-carboxylate, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of diazinane derivatives, which are known for their unique structural properties and potential bioactivity. The tert-butyl group attached to the diazinane ring contributes to the molecule's stability and lipophilicity, making it an intriguing candidate for drug development.

Recent studies have highlighted the potential of diazinane derivatives in modulating various biological pathways, particularly those involved in inflammation and oxidative stress. The methyl(prop-2-enoyl)amino group within the molecule is believed to play a crucial role in its bioactivity by interacting with key enzymes and receptors. This functional group adds complexity to the molecule's structure, enhancing its ability to bind to target proteins with high specificity.

The synthesis of Tert-butyl 3-[2-[methyl(prop-2-enoyl)amino]acetyl]-1,3-diazinane-1-carboxylate involves a multi-step process that combines advanced organic synthesis techniques. Researchers have employed strategies such as nucleophilic substitution and condensation reactions to construct the diazinane ring system. The incorporation of the tert-butyl carboxylate group is achieved through esterification reactions, ensuring optimal solubility and stability for subsequent biological assays.

One of the most promising applications of this compound lies in its potential as a therapeutic agent for neurodegenerative diseases. Preclinical studies have demonstrated that diazinane derivatives can effectively cross the blood-brain barrier, a critical attribute for drugs targeting central nervous system disorders. The methyl(prop-2-enoyl)amino group has shown antioxidant properties, which may help mitigate oxidative stress—a key factor in conditions like Alzheimer's disease and Parkinson's disease.

In addition to its therapeutic potential, this compound has also been explored for its role in enzyme inhibition. Researchers have identified that the tert-butyl group enhances the molecule's ability to inhibit certain proteases, which are implicated in various pathological processes. This dual functionality—combining antioxidant activity with enzyme inhibition—positions this compound as a versatile tool in drug discovery.

The structural versatility of Tert-butyl 3-[2-[methyl(prop-2-enoyl)amino]acetyl]-1,3-diazinane-1-carboxylate allows for further modification and optimization. By altering substituents on the diazinane ring or modifying the amino group, scientists can tailor the molecule's properties for specific therapeutic applications. Such modifications could enhance bioavailability, improve target specificity, or reduce potential side effects.

From a manufacturing standpoint, the production of this compound requires stringent quality control measures to ensure consistency and purity. The use of advanced analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry is essential for verifying the compound's identity and purity. These measures are critical for maintaining reliability in both preclinical and clinical studies.

In conclusion, Tert-butyl 3-[2-[methyl(prop-2-enoyl)amino]acetyl]-1,3-diazinane-1-carboxylate represents a significant advancement in the field of medicinal chemistry. Its unique structure, combined with promising biological activity, positions it as a valuable asset in drug development pipelines. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to make a meaningful impact on human health.